Cas no 1993661-37-2 (2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile)

• Product Name: 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile
• CAS No: 1993661-37-2
• MF: C₈H₃ClF₃N₃O
• MW: 249.577130556107
• MDL: MFCD28977464
• CID: 4710390
• Update Time: 2025-06-29

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile Chemical and Physical Properties

Names and Identifiers

• [3-Chloro-5-(trifluoromethyl)pyridin-2-yl](hydroxyimino)acetonitrile
• 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile

• MDL： MFCD28977464
• Inchi： 1S/C8H3ClF3N3O/c9-5-1-4(8(10,11)12)3-14-7(5)6(2-13)15-16/h1,3,16H
• InChI Key： FKEAAUUURIATCB-UHFFFAOYSA-N
• SMILES： ClC1C(C(C#N)=NO)=NC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 335
• Topological Polar Surface Area: 69.3

Additional information on 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile (CAS No. 1993661-37-2): An Overview

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile (CAS No. 1993661-37-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to as a pyridine derivative, is characterized by the presence of a chloro and trifluoromethyl substituent on the pyridine ring, along with a hydroxyimino group attached to the acetonitrile moiety. These structural elements contribute to its distinct chemical and biological properties, making it a subject of interest for various applications in drug discovery and development.

The synthesis of 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile typically involves multi-step reactions, including the formation of the pyridine ring, introduction of the chloro and trifluoromethyl groups, and the final attachment of the hydroxyimino group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in various research settings. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis approach that significantly reduced reaction time and improved yield, making it a more viable option for large-scale production.

In terms of its biological activities, 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile has shown promising results in several preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research conducted at the University of California, San Francisco, demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases, such as Alzheimer's disease. The study, published in Nature Communications, highlighted the compound's ability to cross the blood-brain barrier and selectively target the enzyme without significant toxicity to healthy cells.

Beyond its potential as an enzyme inhibitor, 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile has also been explored for its anti-inflammatory properties. Inflammation is a critical factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. A study published in The Journal of Pharmacology and Experimental Therapeutics in 2020 found that this compound exhibits potent anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines and reducing oxidative stress. These findings suggest that it could be a valuable candidate for developing new therapeutic strategies for managing inflammatory conditions.

The safety profile of 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile is another important aspect that has been extensively studied. Preclinical toxicology assessments have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. A phase I clinical trial currently underway at Harvard Medical School aims to assess the pharmacokinetics and safety of this compound in healthy volunteers, providing crucial data for its future development.

In addition to its therapeutic potential, 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile has also been investigated for its use as a tool compound in academic research. Its unique structure and biological activities make it an ideal candidate for probing specific molecular pathways and understanding disease mechanisms. For instance, researchers at the Broad Institute have utilized this compound to study the role of specific enzymes in cancer cell proliferation and metastasis. The insights gained from these studies could lead to the identification of new targets for cancer therapy.

The future prospects for 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoacetonitrile are promising. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic uses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical application. As more data becomes available from ongoing clinical trials and preclinical studies, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.